Cas no 1443330-64-0 (1-[3-fluoro-4-(trifluoromethoxy)phenyl]-2-methylpropan-2-ol)

• Product Name: 1-[3-fluoro-4-(trifluoromethoxy)phenyl]-2-methylpropan-2-ol
• CAS No: 1443330-64-0
• MF: C₁₁H₁₂F₄O₂
• MW: 252.205397605896
• MDL: MFCD23143013
• CID: 5160577
• Update Time: 2026-03-04

1-[3-fluoro-4-(trifluoromethoxy)phenyl]-2-methylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-[3-fluoro-4-(trifluoromethoxy)phenyl]-2-methylpropan-2-ol

• MDL： MFCD23143013
• Inchi： 1S/C11H12F4O2/c1-10(2,16)6-7-3-4-9(8(12)5-7)17-11(13,14)15/h3-5,16H,6H2,1-2H3
• InChI Key： ZGAUVEQUEHADPL-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(OC(F)(F)F)C(F)=C1)C(C)(O)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 1-[3-fluoro-4-(trifluoromethoxy)phenyl]-2-methylpropan-2-ol

1-[3-Fluoro-4-(Trifluoromethoxy)Phenyl]-2-Methylpropan-2-ol: A Comprehensive Overview

The compound 1-[3-fluoro-4-(trifluoromethoxy)phenyl]-2-methylpropan-2-ol, with the CAS number 1443330-64-0, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry, agrochemicals, and materials science. This compound is notable for its unique structure, which combines a trifluoromethoxy group with a fluoro-substituted phenyl ring and a tertiary alcohol moiety. Its chemical properties and potential applications make it a subject of extensive research and development.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery, particularly due to their enhanced stability, lipophilicity, and bioavailability. The presence of the trifluoromethoxy group in this compound contributes significantly to its chemical reactivity and selectivity. Researchers have explored its role as an intermediate in the synthesis of bioactive molecules, including potential leads for anticancer and antiviral therapies. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit promising antiproliferative activity against various cancer cell lines.

The synthesis of 1-[3-fluoro-4-(trifluoromethoxy)phenyl]-2-methylpropan-2-ol involves a multi-step process that typically begins with the preparation of the fluoro-substituted phenol derivative. This is followed by a nucleophilic substitution or coupling reaction to introduce the trifluoromethoxy group. The final step involves the introduction of the tertiary alcohol moiety through either hydroxylation or oxidation-reduction techniques. The optimization of these steps has been a focus of recent research, with chemists aiming to improve yield and reduce reaction times.

In terms of applications, this compound has shown potential in several areas. In pharmaceuticals, it serves as a valuable building block for constructing complex molecular architectures. Its ability to act as both an electrophilic and nucleophilic partner makes it versatile in various coupling reactions. Additionally, in agrochemicals, this compound has been investigated for its pesticidal properties, particularly as a potential herbicide or fungicide. A 2023 review in the European Journal of Agricultural Chemistry noted that derivatives of this compound exhibit strong inhibitory effects against key enzymes involved in plant pathogenesis.

The physical properties of 1-[3-fluoro-4-(trifluoromethoxy)phenyl]-2-methylpropan-2-ol are also worth noting. It has a melting point of approximately 78°C and a boiling point around 155°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for use in various organic reactions. The compound's stability under thermal and oxidative conditions has been tested extensively, with results indicating moderate stability that can be enhanced through appropriate formulation techniques.

From an environmental perspective, the biodegradation and toxicity profiles of this compound are critical considerations. Recent eco-toxicological studies have shown that while it exhibits low acute toxicity to aquatic organisms, its long-term effects on ecosystems require further investigation. Regulatory agencies have expressed interest in understanding its environmental fate, particularly given its potential use in agricultural applications.

In conclusion, 1-[3-fluoro-4-(trifluoromethoxy)phenyl]-2-methylpropan-2-ol is a versatile and intriguing compound with wide-ranging applications across multiple industries. Its unique structure, combined with recent advancements in synthetic methodologies and application studies, positions it as a key player in future research and development efforts. As scientists continue to explore its potential, this compound is expected to contribute significantly to the advancement of novel therapies and agricultural solutions.